Tunable regioselective synthesis of pyrazolo[3,4-d]pyrimidine derivatives via aza-Wittig cyclization and dimroth-type rearrangement†

RSC Advances Pub Date: 2015-02-12 DOI: 10.1039/C4RA15777J

Abstract

A novel tunable regioselective synthesis of pyrazolo[3,4-d]pyrimidine derivatives via aza-Wittig/Ag(I) or base-promoted tandem reaction has been developed. This approach provides a simple and efficient way to construct pyrazolo[3,4-d]-pyrimidine derivatives under mild conditions.

Graphical abstract: Tunable regioselective synthesis of pyrazolo[3,4-d]pyrimidine derivatives via aza-Wittig cyclization and dimroth-type rearrangement
Tunable regioselective synthesis of pyrazolo[3,4-d]pyrimidine derivatives via aza-Wittig cyclization and dimroth-type rearrangement†
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